Cas no 1261921-34-9 (4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid)
1261921-34-9 structure
Product Name:4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
CAS No:1261921-34-9
MF:C13H10O4S
MW:262.281102657318
CID:2763606
PubChem ID:53226818
Update Time:2025-04-21
4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID10690436
- 1261921-34-9
- 4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C13H10O4S/c1-7-4-8(12(14)15)2-3-10(7)9-5-11(13(16)17)18-6-9/h2-6H,1H3,(H,14,15)(H,16,17)
- InChI Key: PMDZUWYUOWFTGH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1C
Computed Properties
- Exact Mass: 262.02997997Da
- Monoisotopic Mass: 262.02997997Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 103Ų
4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1261921-34-9 (4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid) Related Products
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